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Compound of Interest

Compound Name: 6-Nitroindene

Cat. No.: B15439396 Get Quote

For Immediate Reference: This document provides procedural guidance for the safe handling

and disposal of 6-nitroindene. As no specific Safety Data Sheet (SDS) for 6-nitroindene is

readily available, these procedures are based on the known hazards of similar nitroaromatic

compounds. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal requirements.

Researchers, scientists, and drug development professionals handling 6-nitroindene must

adhere to strict safety protocols to mitigate risks associated with this and similar nitroaromatic

compounds. The following guide outlines the essential steps for the proper disposal of 6-
nitroindene, ensuring the safety of laboratory personnel and compliance with hazardous waste

regulations.

Immediate Safety and Handling Precautions
Before beginning any procedure involving 6-nitroindene, ensure that all personnel are

equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not

limited to, chemical-resistant gloves (such as butyl rubber), tightly sealed safety goggles, and a

lab coat. All handling of 6-nitroindene should be conducted within a certified chemical fume

hood to prevent inhalation of vapors.[1][2][3]

Key safety considerations include:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][3] In case of contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15439396?utm_src=pdf-interest
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.benchchem.com/product/b15439396?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/RNH-004_NAEnglish.pdf
https://www.carlroth.com/medias/SDB-4394-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjY1NzF8YXBwbGljYXRpb24vcGRmfGFEbGtMMmd6TWk4NU1qRXdNVFEyTXpJME5URXdMMU5FUWw4ME16azBYMFJGWDBWT0xuQmtaZ3w4ODM2ZTBjNTIxODcxMjQ3Zjk3MDMwZGE2ZThkMWY2ODk1ZmU3MzIyMDVlZTA4ZjE2Yzg2MTEyZmEzNmViZDJh
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4394-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjY1NzF8YXBwbGljYXRpb24vcGRmfGFEbGtMMmd6TWk4NU1qRXdNVFEyTXpJME5URXdMMU5FUWw4ME16azBYMFJGWDBWT0xuQmtaZ3w4ODM2ZTBjNTIxODcxMjQ3Zjk3MDMwZGE2ZThkMWY2ODk1ZmU3MzIyMDVlZTA4ZjE2Yzg2MTEyZmEzNmViZDJh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15439396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and seek medical attention.[1][4]

Ignition Sources: Keep 6-nitroindene away from heat, sparks, open flames, and other

sources of ignition.[1][4][5]

Incompatible Materials: Store and handle 6-nitroindene separately from acids, bases,

oxidizing agents, and reducing agents to prevent hazardous reactions.[1]

Step-by-Step Disposal Procedure
The disposal of 6-nitroindene is managed as hazardous waste. Adherence to the following

steps is critical for safe and compliant disposal:

Waste Identification and Labeling:

All waste containing 6-nitroindene must be clearly labeled as "Hazardous Waste" and

include the full chemical name ("6-Nitroindene").

The label should also indicate the associated hazards, such as "Toxic" and "Flammable."

Waste Segregation and Collection:

Collect 6-nitroindene waste in a designated, leak-proof, and chemically compatible

container.

Do not mix 6-nitroindene waste with other chemical waste streams unless explicitly

permitted by your EHS department. Incompatible materials can lead to dangerous

chemical reactions.[1]

Keep the waste container securely closed when not in use.

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand

or diatomaceous earth.[3]
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Carefully collect the absorbent material and place it in a designated hazardous waste

container.

Ventilate the area and decontaminate the spill surface.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of 6-nitroindene down the drain or in regular trash.[3]

Disposal will be carried out by a licensed hazardous waste disposal company, typically

through high-temperature incineration.

Quantitative Data Summary
The following table summarizes key quantitative data for nitrobenzene, a compound with

similar properties to 6-nitroindene. This information is provided as a reference for

understanding the potential hazards.

Property Value

Flash Point 88 °C (190.4 °F)[1][2][4]

Auto-Ignition Temperature 482 °C (899.6 °F)[4]

Boiling Point 210 - 211 °C (410 - 411.8 °F)[1][5]

Melting Point 5 - 6 °C (41 - 42.8 °F)[1][5]

Lower Flammability Limit 1.8%[4]

Acute Oral Toxicity (LD50, Mouse) 590 mg/kg[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
nitroindene.
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Start: 6-Nitroindene Waste Generated

Is material contaminated with 6-Nitroindene?

Place in a designated, labeled hazardous waste container

Yes

End: Proper Disposal

NoIs there a spill?

Follow Spill Management Protocol:
1. Evacuate
2. Wear PPE

3. Contain with inert absorbent
4. Collect and containerize

Yes

Contact Environmental Health & Safety (EHS) for waste pickup

No

Click to download full resolution via product page

6-Nitroindene Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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